Cas no 79135-69-6 (Benzene,1,1'-(1,2-ethynediyl)bis[4-ethyl-)

Benzene,1,1'-(1,2-ethynediyl)bis[4-ethyl- Properties

Names and Identifiers

• 1,2-BIS(4-ETHYLPHENYL)ACETYLENE
• 1-ethyl-4-[2-(4-ethylphenyl)ethynyl]benzene
• 2T2
• 1,2-bis(4-ethylphenyl)ethyne
• 1,2-Bis(p-ethylphenyl)acetylene
• 1-ethyl-4-[2-(4-ethylphenyl)-1-ethynyl]benzene
• 4,4'-Diethyltolan
• 4,4'-diethyltolane
• Bis-(4-aethyl-phenyl)-acetylen
• BIS(4-ETHYLPHENYL)ACETYLENE
• Benzene,1,1'-(1,2-ethynediyl)bis[4-ethyl-
• MFCD05864409
• AKOS037621945
• Bis-(4-ethylphenyl)acetylene
• BS-52026
• starbld0009837
• F73005
• 1,1'-(Ethyne-1,2-diyl)bis(4-ethylbenzene)
• 79135-69-6
• Bis(4-ethylphenyl)ethyne
• DTXSID60511900
• +Expand

• MDL： MFCD05864409
• InChIKey： MMGWBBCAKHJUPL-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H18/c1-3-15-5-9-17(10-6-15)13-14-18-11-7-16(4-2)8-12-18/h5-12H,3-4H2,1-2H3
• SMILES： CCC1=CC=C(C=C1)C#CC2=CC=C(C=C2)CC

Computed Properties

• Exact Mass: 234.14100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 4
• Monoisotopic Mass: 234.140850574g/mol
• Heavy Atom Count: 18
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 4.21120
• PSA: 0.00000

Benzene,1,1'-(1,2-ethynediyl)bis[4-ethyl- Security Information

Benzene,1,1'-(1,2-ethynediyl)bis[4-ethyl- Customs Data

• HS CODE：2902909090
• Customs Data：

  China Customs Code:

  2902909090

  Overview:

  2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

  Declaration elements:

  Product Name, component content

  Summary:

  2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%